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Introduction
Sudan Red 7B, also known as Fat Red 7B or Solvent Red 19, is a lipophilic diazo dye widely

used for the histochemical detection of neutral lipids, such as triacylglycerols (TAGs), in both

plant and animal tissues.[1][2] Its utility in biological and pharmaceutical research stems from

its ability to specifically stain intracellular and extracellular lipid accumulations, making it a

valuable tool for studying lipid metabolism, storage diseases, and drug-induced steatosis.[3][4]

Principle of Staining
The staining mechanism of Sudan Red 7B is a physical process based on its differential

solubility.[5] As a lysochrome, or fat-soluble dye, it is more soluble in the lipids within a tissue

sample than in its solvent vehicle.[5] When a tissue section is incubated with the staining

solution, the dye partitions from the solvent into the lipid droplets, selectively coloring them an

intense red. This physical binding necessitates the use of fresh or frozen tissue sections, as the

organic solvents and heat used in standard paraffin embedding protocols would dissolve the

target lipids, leading to false-negative results.[5]
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The Polyethylene Glycol-Glycerol (PEG-Glycerol)
Advantage
Traditional Sudan staining methods often use alcohol-based solvents, which can suffer from

issues like dye precipitation and inadvertent extraction of the very lipids being studied.[6] A

significant advancement in lipid histochemistry was the development of a polyethylene glycol-

glycerol (PEG-glycerol) solvent system.[1][7] This vehicle offers superior performance for

several reasons:

High Dye Solubility: PEG is an effective solvent for Sudan Red 7B, allowing for the

preparation of stable, concentrated stock solutions.[8]

Reduced Precipitation: The PEG-glycerol mixture is more stable and less prone to

precipitating dye crystals onto the tissue, a common artifact with alcohol-based solutions.[1]

[8]

Enhanced Lipid Preservation: The aqueous glycerol component increases the polarity of the

staining solution, which minimizes the risk of extracting lipids from the tissue during the

staining process.[9]

Intense, High-Contrast Staining: This system facilitates efficient partitioning of the dye into

lipids, resulting in vibrant, high-contrast staining of lipid structures.[1][7]

Applications in Research and Drug Development
Plant Biology: Visualizing lipid storage bodies (oil bodies) in seeds and other tissues, and

staining suberin lamellae in cell walls.[1][3]

Metabolic Research: Identifying and characterizing lipid accumulation in various animal

tissues, such as the liver.[3]

Drug Development & Toxicology: A key application is the detection of drug-induced hepatic

steatosis (fatty liver). By staining cultured hepatocytes (e.g., HepG2 cells) or liver tissue from

preclinical models, researchers can assess whether a drug candidate causes off-target lipid

accumulation, a significant safety concern.[3][4][10]
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Quantitative Data Summary
The following tables summarize key quantitative parameters for Sudan Red 7B staining

protocols, primarily derived from the optimized PEG-Glycerol method.

Table 1: Staining Solution and Protocol Parameters

Parameter Value Notes

Dye Sudan Red 7B (C.I. 26050)
Also known as Fat Red 7B,

Solvent Red 19.[2]

Molecular Formula C₂₄H₂₁N₅ [11]

Molecular Weight 379.46 g/mol [11]

Absorption Maxima 525 nm [3]

Final Stain Conc. 0.1% (w/v) [1][2]

Solvent System
PEG-400 & 90% Glycerol (1:1

v/v)

Provides stable solution and

high-contrast staining.[1][7]

Incubation Time 15 minutes to overnight

Shorter times (15-60 min) are

typical for sections; longer

times may be used for whole

tissues.[1][9]

Fixation Formalin or Acetone

Formalin preserves

morphology well; cold acetone

is also effective for frozen

sections.[6][9]

Sample Type Frozen Sections / Fresh Tissue
Required to preserve lipid

integrity.[5]

Table 2: Relative Solubility of Sudan Red 7B

(Based on the findings of Brundrett et al., 1991)
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Solvent / Lipid Type Relative Solubility
Rationale for Staining
Efficacy

Polyethylene Glycol (PEG) High

Allows for the creation of a

concentrated, stable dye stock.

[9]

Neutral Lipids (e.g., Triolein) High

Ensures the dye has a strong

affinity for the target structures

in the tissue.[9]

PEG-Glycerol Staining

Solution
Moderate

The addition of aqueous

glycerol increases the solvent's

polarity, lowering the dye's

solubility just enough to

encourage it to partition into

the more lipophilic tissue lipids.

[9]

Glycerol / Water Low
The dye is poorly soluble in

highly polar solvents.

Experimental Protocols
Protocol 1: Preparation of 0.1% Sudan Red 7B in PEG-
Glycerol
This protocol describes the preparation of the stable staining solution.

Materials:

Sudan Red 7B (powder, C.I. 26050)

Polyethylene glycol, MW 400 (PEG-400)[12]

Glycerol

Distilled water
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Glass beaker or bottle

Heating magnetic stirrer or water bath (set to 90°C)

Graduated cylinders

Procedure:

Prepare 90% (v/v) Glycerol: Mix 90 mL of glycerol with 10 mL of distilled water.

Dissolve Dye in PEG: For every 50 mL of final staining solution required, weigh 50 mg of

Sudan Red 7B powder. Place the powder in 25 mL of PEG-400.

Heat and Mix: Place the beaker on a heating stirrer or in a water bath at 90°C. Heat for 1

hour, stirring continuously until the dye is completely dissolved.[1][2]

Cool: Remove the solution from the heat and allow it to cool to room temperature.

Finalize Solution: Add an equal volume (25 mL) of the 90% glycerol solution to the cooled

PEG-dye mixture. Mix thoroughly.[1][2]

Store: Store the final staining solution in a tightly sealed container at room temperature.[1]

Protocol 2: Staining of Lipids in Frozen Animal Tissue
Sections
This protocol is suitable for detecting lipid accumulation in liver tissue from experimental

models.

Materials:

Fresh or frozen tissue block embedded in OCT compound

Cryostat

Superfrost Plus or other charged microscope slides

10% Neutral Buffered Formalin (NBF)
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Prepared 0.1% Sudan Red 7B in PEG-Glycerol

Mayer's Hematoxylin (for counterstaining)

Aqueous mounting medium (e.g., glycerin jelly)

Coplin jars and staining dishes

Procedure:

Sectioning: Using a cryostat, cut frozen tissue sections at 5-10 µm thickness. Mount the

sections onto charged microscope slides.[11]

Air Dry: Let the slides air dry at room temperature for at least 30 minutes to ensure tissue

adherence.[9]

Fixation: Immerse the slides in 10% NBF for 10 minutes at room temperature.[9]

Rinse: Gently rinse the slides in distilled water.

Staining: Immerse the slides in the working 0.1% Sudan Red 7B solution for 15-30 minutes

at room temperature.[9]

Rinse and Differentiate: Briefly rinse the slides in distilled water to remove excess stain.

Unlike alcohol-based protocols, a differentiation step is generally not required with the PEG-

glycerol method.

Counterstaining (Optional): Immerse slides in Mayer's Hematoxylin for 1-3 minutes to stain

cell nuclei.[9]

Bluing: If hematoxylin is used, rinse slides thoroughly in tap water until the nuclei appear

blue.

Mounting: Coverslip the slides using an aqueous mounting medium. Do not use xylene or

other organic solvent-based mounting media, as they will dissolve the stained lipids.

Microscopy: Observe under a bright-field microscope. Lipid droplets will appear as bright red

globules, while nuclei (if counterstained) will be blue.
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Protocol 3: Staining of Lipids in Cultured Adherent Cells
This protocol is designed for an in-vitro assessment of lipid accumulation in cell lines such as

hepatocytes (e.g., HepG2).

Materials:

Adherent cells grown on glass coverslips or in chamber slides

Phosphate-Buffered Saline (PBS)

4% Paraformaldehyde (PFA) in PBS

Prepared 0.1% Sudan Red 7B in PEG-Glycerol

DAPI or Hoechst solution (for nuclear counterstaining)

Aqueous mounting medium

Procedure:

Rinse Cells: Gently aspirate the culture medium and wash the cells once with PBS.

Fixation: Add 4% PFA to the cells and incubate for 15-20 minutes at room temperature.[10]

Wash: Aspirate the PFA and wash the cells three times with PBS.

Staining: Add enough 0.1% Sudan Red 7B solution to cover the cells. Incubate for 20-30

minutes at room temperature.

Wash: Gently aspirate the staining solution and wash the cells 2-3 times with PBS to remove

background stain.

Counterstaining (Optional): Incubate cells with a DAPI or Hoechst solution for 5 minutes to

stain nuclei.

Final Wash: Wash the cells one final time with PBS.
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Mounting: Mount the coverslips onto a microscope slide using a drop of aqueous mounting

medium. If using a chamber slide, add a drop of mounting medium and a coverslip.

Microscopy: Visualize using a fluorescence or bright-field microscope. Lipid droplets will

appear red. If a fluorescent nuclear stain was used, nuclei will appear blue under the

appropriate excitation/emission wavelengths.

Visualizations

Stain Preparation Workflow

Weigh Sudan Red 7B Powder
(Target: 0.1% w/v final) Dissolve in PEG-400 Heat at 90°C for 1 hr

with stirring Cool to Room Temp Add equal volume of
90% Aqueous Glycerol Mix Thoroughly Store at Room Temp

Click to download full resolution via product page

Caption: Workflow for preparing the Sudan Red 7B PEG-Glycerol staining solution.
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Frozen Section Staining Workflow

Cut Frozen Sections (5-10 µm)
Mount on Slide

Air Dry (30 min)

Fix in 10% NBF (10 min)

Rinse in dH₂O

Stain in Sudan Red 7B
(15-30 min)

Rinse in dH₂O

Counterstain (e.g., Hematoxylin)
(Optional)

Rinse / Blue

Mount with Aqueous Medium

Microscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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